Cas no 1804284-40-9 (Ethyl 5-ethoxy-2-(3-methoxy-3-oxopropyl)benzoate)
Ethyl 5-ethoxy-2-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 5-ethoxy-2-(3-methoxy-3-oxopropyl)benzoate
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- Inchi: 1S/C15H20O5/c1-4-19-12-8-6-11(7-9-14(16)18-3)13(10-12)15(17)20-5-2/h6,8,10H,4-5,7,9H2,1-3H3
- InChI Key: OJOSJUQBLMGBJG-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(=C(C(=O)OCC)C=1)CCC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 315
- XLogP3: 2.6
- Topological Polar Surface Area: 61.8
Ethyl 5-ethoxy-2-(3-methoxy-3-oxopropyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015006299-250mg |
Ethyl 5-ethoxy-2-(3-methoxy-3-oxopropyl)benzoate |
1804284-40-9 | 97% | 250mg |
499.20 USD | 2021-05-31 | |
| Alichem | A015006299-500mg |
Ethyl 5-ethoxy-2-(3-methoxy-3-oxopropyl)benzoate |
1804284-40-9 | 97% | 500mg |
839.45 USD | 2021-05-31 | |
| Alichem | A015006299-1g |
Ethyl 5-ethoxy-2-(3-methoxy-3-oxopropyl)benzoate |
1804284-40-9 | 97% | 1g |
1,490.00 USD | 2021-05-31 |
Ethyl 5-ethoxy-2-(3-methoxy-3-oxopropyl)benzoate Related Literature
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on Ethyl 5-ethoxy-2-(3-methoxy-3-oxopropyl)benzoate
Comprehensive Overview of Ethyl 5-ethoxy-2-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1804284-40-9)
Ethyl 5-ethoxy-2-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1804284-40-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its unique molecular structure, is often utilized as an intermediate in the synthesis of more complex molecules. The compound's CAS number 1804284-40-9 serves as a critical identifier for researchers and manufacturers, ensuring precise communication and regulatory compliance.
The growing interest in Ethyl 5-ethoxy-2-(3-methoxy-3-oxopropyl)benzoate can be attributed to its versatile applications. In the pharmaceutical industry, it is explored for its potential role in drug development, particularly in the design of bioactive molecules. Its ethoxy and methoxy functional groups make it a valuable building block for synthesizing compounds with enhanced solubility and bioavailability. Researchers are increasingly focusing on its utility in green chemistry, aligning with the global push for sustainable and eco-friendly synthetic methods.
One of the most searched questions related to this compound is: "What are the applications of Ethyl 5-ethoxy-2-(3-methoxy-3-oxopropyl)benzoate in drug discovery?" This reflects the curiosity of scientists and industry professionals about its potential. The compound's ability to act as a precursor for pharmacologically active molecules has made it a subject of numerous studies. Additionally, its role in agrochemical formulations, such as the development of novel pesticides and herbicides, is another area of active research.
From a technical perspective, the synthesis of Ethyl 5-ethoxy-2-(3-methoxy-3-oxopropyl)benzoate involves multi-step organic reactions, often requiring precise control of reaction conditions. The compound's benzoate core and ester functionalities are key to its reactivity, enabling further derivatization. Analytical techniques like NMR, HPLC, and mass spectrometry are commonly employed to confirm its purity and structure, ensuring it meets the stringent standards required for industrial and research applications.
Another trending topic is the compound's compatibility with green chemistry principles. As industries strive to reduce their environmental footprint, the demand for sustainable synthetic intermediates like Ethyl 5-ethoxy-2-(3-methoxy-3-oxopropyl)benzoate has surged. Its potential to be synthesized using catalytic methods or renewable resources is a focal point for modern research. This aligns with the broader societal shift toward sustainability, making it a relevant subject for academic and industrial discussions.
In material science, Ethyl 5-ethoxy-2-(3-methoxy-3-oxopropyl)benzoate is investigated for its role in polymer chemistry. Its ester groups can participate in polymerization reactions, contributing to the development of novel materials with tailored properties. This has implications for industries ranging from packaging to biomedical devices, where custom-designed polymers are in high demand. The compound's versatility underscores its importance in advancing material innovation.
For those searching "Where to buy Ethyl 5-ethoxy-2-(3-methoxy-3-oxopropyl)benzoate?", it is essential to source the compound from reputable suppliers who adhere to quality and safety standards. Given its specialized nature, it is typically available through chemical distributors catering to research and industrial clients. Proper handling and storage are crucial to maintain its stability and efficacy, as with any fine chemical.
In conclusion, Ethyl 5-ethoxy-2-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1804284-40-9) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique structural features. As research continues to uncover new uses and synthetic pathways, this compound is poised to remain a key player in the advancement of chemical sciences. Its alignment with sustainability trends further enhances its relevance in today's rapidly evolving technological landscape.
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